Cas no 2282745-14-4 (Methyl 2-(2-ethylcyclopropyl)acetate)

• Product Name: Methyl 2-(2-ethylcyclopropyl)acetate
• CAS No: 2282745-14-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6098166
• PubChem ID: 160244095
• Update Time: 2025-06-26

Methyl 2-(2-ethylcyclopropyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7129557
• 2282745-14-4
• methyl 2-(2-ethylcyclopropyl)acetate
• Methyl 2-(2-ethylcyclopropyl)acetate

• Inchi： 1S/C8H14O2/c1-3-6-4-7(6)5-8(9)10-2/h6-7H,3-5H2,1-2H3
• InChI Key： OLIGHXXCNUWPTH-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CC1CC)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 2-(2-ethylcyclopropyl)acetate

Methyl 2-(2-ethylcyclopropyl)acetate: An Overview of CAS No. 2282745-14-4

Methyl 2-(2-ethylcyclopropyl)acetate (CAS No. 2282745-14-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional group and a cyclopropyl ring, which contribute to its distinct properties and reactivity.

The molecular formula of Methyl 2-(2-ethylcyclopropyl)acetate is C₉H₁₆O₂, and it has a molecular weight of approximately 156.23 g/mol. The compound is a colorless liquid with a characteristic ester odor. Its boiling point is around 130°C at 760 mmHg, and it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, Methyl 2-(2-ethylcyclopropyl)acetate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The cyclopropyl ring in the molecule provides a rigid structure that can influence the conformational flexibility and binding affinity of the final drug molecules, making it an attractive scaffold for medicinal chemists.

Beyond pharmaceuticals, Methyl 2-(2-ethylcyclopropyl)acetate has found applications in materials science. Its unique chemical properties make it suitable for use as a monomer in the synthesis of polymers with tailored mechanical and thermal properties. Researchers have investigated its potential in the development of advanced materials for applications such as coatings, adhesives, and composites.

In the context of chemical synthesis, Methyl 2-(2-ethylcyclopropyl)acetate serves as a valuable building block for the preparation of complex organic molecules. Its reactivity and functional group compatibility allow for a wide range of synthetic transformations, including nucleophilic substitution, elimination reactions, and cross-coupling reactions. These synthetic pathways enable chemists to access a diverse array of compounds with varying functionalities and applications.

The environmental impact of Methyl 2-(2-ethylcyclopropyl)acetate is an important consideration in its industrial use. Studies have shown that it has low toxicity and minimal environmental persistence when handled properly. However, best practices in waste management and disposal are essential to ensure its safe use and minimize any potential ecological risks.

In conclusion, Methyl 2-(2-ethylcyclopropyl)acetate (CAS No. 2282745-14-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow.